Cas no 1695784-88-3 (3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1695784-88-3
• MF: C₁₂H₁₂ClFO₂
• MW: 242.673886299133
• CID: 6594585
• PubChem ID: 165665126
• Update Time: 2025-10-30

3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1983041
• 1695784-88-3

• Inchi： 1S/C12H12ClFO2/c1-12(2)9(10(12)11(15)16)7-4-3-6(13)5-8(7)14/h3-5,9-10H,1-2H3,(H,15,16)
• InChI Key： VLRGYBQNJDRPQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 242.0509855g/mol
• Monoisotopic Mass: 242.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1695784-88-3)

3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1695784-88-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both chloro and fluoro substituents on the aromatic ring enhances its chemical reactivity and makes it a valuable scaffold for drug discovery.

The molecular structure of 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a carboxylic acid group at the 1-position and a phenyl ring at the 3-position. The phenyl ring is further modified with a chloro group at the 4-position and a fluoro group at the 2-position. This specific arrangement of functional groups imparts distinct electronic and steric properties, making the compound a promising candidate for further investigation in various therapeutic applications.

In recent years, there has been growing interest in cyclopropanecarboxylic acids due to their ability to modulate biological pathways through unique interactions with target proteins and enzymes. The rigid three-membered cyclopropane ring introduces conformational constraints that can enhance binding affinity and selectivity, while the carboxylic acid group provides opportunities for further derivatization and bioconjugation. These features have made such compounds attractive for developing novel pharmacological agents.

One of the most compelling aspects of 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its potential as a building block for more complex molecules. The chloro and fluoro substituents on the aromatic ring can serve as handles for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has been exploited in several research studies aimed at developing new drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid with greater accuracy. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors, including those involved in inflammation, pain signaling, and metabolic disorders. These findings align with emerging research that highlights the potential of cyclopropanecarboxylic acids as modulators of key biological pathways.

The synthesis of 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the presence of halogenated aromatic groups. However, recent methodological improvements have made it possible to access this compound in high yields and purity. These advancements have opened up new avenues for exploring its pharmacological potential.

In conclusion, 3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1695784-88-3) represents a promising candidate for drug discovery in the pharmaceutical industry. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to progress, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.